Cas no 1817738-17-2 ((3S)-3-fluoropyrrolidin-2-one)

• Product Name: (3S)-3-fluoropyrrolidin-2-one
• CAS No: 1817738-17-2
• MF: C₄H₆FNO
• MW: 103.094944477081
• CID: 5103490
• PubChem ID: 68350313
• Update Time: 2026-03-03

(3S)-3-fluoropyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-3-fluoropyrrolidin-2-one
• (3S)-3-fluoropyrrolidin-2-one
• F93806
• SCHEMBL12683408
• 1817738-17-2

• Inchi： 1S/C4H6FNO/c5-3-1-2-6-4(3)7/h3H,1-2H2,(H,6,7)/t3-/m0/s1
• InChI Key： OPUUXPIAXCZUOB-VKHMYHEASA-N
• SMILES： N1CC[C@H](F)C1=O

Computed Properties

• Exact Mass: 103.043341977g/mol
• Monoisotopic Mass: 103.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (3S)-3-fluoropyrrolidin-2-one

(3S)-3-Fluoropyrrolidin-2-One: A Comprehensive Overview

(3S)-3-Fluoropyrrolidin-2-one (CAS No. 1817738-17-2) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its pyrrolidinone backbone with a fluorine substituent at the 3S position, exhibits intriguing properties that make it a valuable molecule for both academic research and potential therapeutic applications. The pyrrolidinone framework is a well-known structure in organic chemistry, often serving as a scaffold for various bioactive compounds. The introduction of the fluorine atom at the 3S position introduces stereochemical complexity and enhances the molecule's versatility.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (3S)-3-fluoropyrrolidin-2-one. Researchers have employed asymmetric catalysis and enantioselective strategies to achieve high yields of the desired enantiomer. These methods not only improve the scalability of production but also pave the way for its application in drug discovery programs. The compound's stereochemistry plays a pivotal role in its biological activity, as demonstrated by studies that highlight the importance of chirality in molecular interactions.

The pharmacological profile of (3S)-3-fluoropyrrolidin-2-one has been extensively studied, revealing its potential as a modulator of various cellular pathways. Preclinical data suggest that this compound exhibits selective binding to specific receptors, making it a promising candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders. Its ability to cross the blood-brain barrier further underscores its potential in central nervous system-related therapies.

In terms of chemical synthesis, (3S)-3-fluoropyrrolidin-2-one can be derived from several precursors, including amino acids and cyclic ketones. The choice of starting material and reaction conditions significantly influences the stereochemical outcome and overall yield. For instance, the use of chiral auxiliaries has been shown to facilitate the construction of the 3S configuration with high fidelity.

Beyond its pharmacological applications, (3S)-3-fluoropyrrolidin-2-one has also found utility in materials science. Its rigid structure and fluorine substituent make it an attractive building block for constructing advanced materials with tailored properties. Researchers have explored its use in polymer synthesis and self-assembling systems, where its stereochemistry contributes to unique supramolecular interactions.

Looking ahead, the continued exploration of (3S)-3-fluoropyrrolidin-2-one is expected to yield further insights into its biological mechanisms and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking its full potential as a drug candidate or advanced material component.